Cas no 2639464-16-5 (ethyl 2-(4-amino-3,4-dihydro-2H-1-benzopyran-8-yl)acetate)

• Product Name: ethyl 2-(4-amino-3,4-dihydro-2H-1-benzopyran-8-yl)acetate
• CAS No: 2639464-16-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5665998
• PubChem ID: 165902855
• Update Time: 2025-06-30

ethyl 2-(4-amino-3,4-dihydro-2H-1-benzopyran-8-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-amino-3,4-dihydro-2H-1-benzopyran-8-yl)acetate
• EN300-27724613
• 2639464-16-5

• Inchi： 1S/C13H17NO3/c1-2-16-12(15)8-9-4-3-5-10-11(14)6-7-17-13(9)10/h3-5,11H,2,6-8,14H2,1H3
• InChI Key： GXPVQXBRIOYFGE-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=C(CC(=O)OCC)C1=2)N

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.6Ų

Additional information on ethyl 2-(4-amino-3,4-dihydro-2H-1-benzopyran-8-yl)acetate

Research Update on Ethyl 2-(4-amino-3,4-dihydro-2H-1-benzopyran-8-yl)acetate (CAS: 2639464-16-5) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 2-(4-amino-3,4-dihydro-2H-1-benzopyran-8-yl)acetate (CAS: 2639464-16-5) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its benzopyran scaffold and ethyl acetate moiety, has been explored for its bioactive properties, including its role as a precursor or intermediate in the synthesis of more complex molecules with therapeutic potential. Recent studies have focused on its synthesis, structural modifications, and biological evaluations, shedding light on its versatility in drug discovery and development.

One of the key areas of interest is the compound's potential as a building block for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, particularly cancer and inflammatory disorders. Researchers have demonstrated that derivatives of ethyl 2-(4-amino-3,4-dihydro-2H-1-benzopyran-8-yl)acetate exhibit promising inhibitory activity against specific kinase targets, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These findings highlight the compound's utility in the design of targeted therapies with improved efficacy and reduced off-target effects.

In addition to its role in kinase inhibition, recent studies have explored the compound's potential in modulating other biological pathways. For instance, its benzopyran core has been linked to antioxidant and anti-inflammatory activities, making it a candidate for the treatment of oxidative stress-related conditions. Furthermore, structural analogs of ethyl 2-(4-amino-3,4-dihydro-2H-1-benzopyran-8-yl)acetate have shown activity in neuroprotective assays, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of ethyl 2-(4-amino-3,4-dihydro-2H-1-benzopyran-8-yl)acetate has also been optimized in recent years, with researchers developing more efficient and scalable routes. Green chemistry approaches, including the use of catalytic methods and environmentally friendly solvents, have been employed to enhance the sustainability of its production. These advancements not only improve the compound's accessibility for research but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Looking ahead, the continued exploration of ethyl 2-(4-amino-3,4-dihydro-2H-1-benzopyran-8-yl)acetate and its derivatives holds great promise for the discovery of new therapeutic agents. Future research directions may include further structural optimization to enhance bioavailability and target specificity, as well as in-depth mechanistic studies to elucidate its mode of action. Collaborative efforts between academic and industrial researchers will be crucial in translating these findings into clinically relevant applications.